Cas no 2229146-97-6 (tert-butyl N-{1-6-(dimethylamino)pyridin-3-yl-2-oxoethyl}carbamate)

• Product Name: tert-butyl N-{1-6-(dimethylamino)pyridin-3-yl-2-oxoethyl}carbamate
• CAS No: 2229146-97-6
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 6082945
• PubChem ID: 165645183
• Update Time: 2025-10-28

tert-butyl N-{1-6-(dimethylamino)pyridin-3-yl-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-6-(dimethylamino)pyridin-3-yl-2-oxoethyl}carbamate
• tert-butyl N-{1-[6-(dimethylamino)pyridin-3-yl]-2-oxoethyl}carbamate
• EN300-1903854
• 2229146-97-6

• Inchi： 1S/C14H21N3O3/c1-14(2,3)20-13(19)16-11(9-18)10-6-7-12(15-8-10)17(4)5/h6-9,11H,1-5H3,(H,16,19)
• InChI Key： UTMKOESPQSYLFG-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1=CN=C(C=C1)N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.15829154g/mol
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.5Ų

Additional information on tert-butyl N-{1-6-(dimethylamino)pyridin-3-yl-2-oxoethyl}carbamate

Comprehensive Overview of tert-butyl N-{1-6-(dimethylamino)pyridin-3-yl-2-oxoethyl}carbamate (CAS No. 2229146-97-6)

The compound tert-butyl N-{1-6-(dimethylamino)pyridin-3-yl-2-oxoethyl}carbamate (CAS No. 2229146-97-6) is a specialized carbamate derivative with significant applications in pharmaceutical and chemical research. This molecule features a tert-butyl group, a dimethylamino-substituted pyridine ring, and a carbamate linkage, making it a versatile intermediate in organic synthesis. Its unique structure has garnered attention in the development of novel drug candidates and biologically active compounds.

In recent years, the demand for high-purity intermediates like tert-butyl N-{1-6-(dimethylamino)pyridin-3-yl-2-oxoethyl}carbamate has surged due to advancements in medicinal chemistry and small-molecule therapeutics. Researchers are particularly interested in its potential role in kinase inhibition and targeted drug delivery, aligning with the growing focus on precision medicine. The compound's pyridine moiety also contributes to its utility in catalysis and ligand design, further expanding its industrial relevance.

The synthesis of CAS No. 2229146-97-6 typically involves multi-step reactions, including protection-deprotection strategies and amide bond formation. Its tert-butyl carbamate (Boc) group is a critical feature, offering stability during synthetic transformations while allowing for selective deprotection under mild conditions. This property is highly valued in peptide synthesis and combinatorial chemistry, where protecting group manipulation is essential.

From an analytical perspective, tert-butyl N-{1-6-(dimethylamino)pyridin-3-yl-2-oxoethyl}carbamate is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's structural integrity and purity, which are paramount for research applications. The rise of AI-driven drug discovery has also increased the need for well-characterized building blocks like this compound, as computational models rely on accurate molecular data.

Environmental and green chemistry considerations are increasingly shaping the production of such compounds. Innovations in solvent-free synthesis and catalytic efficiency are being explored to minimize waste and energy consumption. This aligns with broader industry trends toward sustainable manufacturing, a topic frequently searched by professionals in the field.

In summary, tert-butyl N-{1-6-(dimethylamino)pyridin-3-yl-2-oxoethyl}carbamate (CAS No. 2229146-97-6) represents a critical tool in modern chemical research. Its applications span drug development, material science, and catalysis, reflecting the interdisciplinary nature of contemporary science. As the demand for tailor-made intermediates grows, this compound is poised to remain a focal point in both academic and industrial settings.